molecular formula C6H7ClO2 B117661 3,4-Dihydro-2H-pyran-3-carbonyl chloride CAS No. 155268-09-0

3,4-Dihydro-2H-pyran-3-carbonyl chloride

Cat. No.: B117661
CAS No.: 155268-09-0
M. Wt: 146.57 g/mol
InChI Key: ZNCGADNVOACUMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-Dihydro-2H-pyran-3-carbonyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C6H7ClO2 and its molecular weight is 146.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

155268-09-0

Molecular Formula

C6H7ClO2

Molecular Weight

146.57 g/mol

IUPAC Name

3,4-dihydro-2H-pyran-3-carbonyl chloride

InChI

InChI=1S/C6H7ClO2/c7-6(8)5-2-1-3-9-4-5/h1,3,5H,2,4H2

InChI Key

ZNCGADNVOACUMM-UHFFFAOYSA-N

SMILES

C1C=COCC1C(=O)Cl

Canonical SMILES

C1C=COCC1C(=O)Cl

Synonyms

2H-Pyran-3-carbonyl chloride, 3,4-dihydro- (9CI)

Origin of Product

United States

Synthesis routes and methods

Procedure details

125 g (1.25 mmol) of phosgene gas were introduced over the course of 2.5 hours at 45°-50° C. into a solution of 84 g (1 mol) of 5,6-dihydro-4H-pyran in 50 g of toluene. The mixture was subsequently stirred at 60° C. for a further 5 hours. Work-up was carried out as described in Example 1. Vacuum distillation at 76° C./1 mbar gave 103.9 g (80%) of valuable product.
Quantity
125 g
Type
reactant
Reaction Step One
Quantity
84 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
solvent
Reaction Step One
Yield
80%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.